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What is Ethirimol?

Ethirimol is a primary metabolite of the systemic fungicide bupirimate [1]. It shares the same mechanism of

action as its parent compound, which involves the inhibition of adenosine deaminase (ADA) [1]. From a

regulatory perspective, while the residue definition for monitoring bupirimate is the parent compound itself,

the definition for dietary risk assessment includes both bupirimate and ethirimol [1] [2]. This distinction is

critical for ensuring food safety.

Identification and Analytical Methods

A robust analytical method is essential for the simultaneous detection of bupirimate and ethirimol. The

established method based on QuEChERS sample pretreatment followed by UPLC-MS/MS (Ultrahigh-

Performance Liquid Chromatography-Tandem Mass Spectrometry) is highly effective [1].

Sample Pretreatment and Optimization

The QuEChERS method requires optimization to handle complex matrices like cucumber, which is rich in

pigments and other interfering substances [1].
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Purification Sorbents: A combination of PSA (Primary Secondary Amine) and GCB (Graphitized
Carbon Black) is recommended.

PSA removes polar impurities like sugars and fatty acids.

GCB effectively adsorbs pigments.
Optimal Combination: The study found that using 50 mg of PSA and 20 mg of GCB provided the

best purification effect, yielding optimal recovery rates [1].

Method Validation Parameters

The table below summarizes the key validation parameters for the UPLC-MS/MS method as detailed in the

study [1].

Parameter Value for Bupirimate Value for Ethirimol

Linear Range 0.001 – 0.5 mg L⁻¹ 0.001 – 0.5 mg L⁻¹

Correlation Coefficient (R²) 1.0000 1.0000

Limit of Quantification (LOQ) 0.01 mg kg⁻¹ 0.01 mg kg⁻¹

Matrix Effect (ME) 0.97 0.91

Average Recovery 95.2 - 98.7% 95.2 - 98.7%

Relative Standard Deviation (RSD) 0.92 - 5.54% 0.92 - 5.54%

The following diagram illustrates the complete experimental workflow from sample preparation to analysis:
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Experimental workflow for ethirimol and bupirimate analysis.

Dissipation Behavior and Terminal Residues

Understanding how bupirimate degrades and how much ethirimol remains in crops at harvest is vital for

setting safety standards.
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Rapid Dissipation: Field trials show that bupirimate dissipates rapidly in cucumber plants [1].

Varied Half-lives: The half-life (t₁/₂) of bupirimate varies by region, ranging from approximately 0.57
days in Liaoning to 1.39 days in Jiangsu [1].

Metabolite Detection: Ethirimol was detected in regions with relatively high bupirimate residues
(Liaoning and Guizhou), but not in all trial locations [1].

The table below shows the dissipation kinetics of bupirimate in different regions [1].

Region Dissipation Curve Equation Half-life (t₁/₂)

Liaoning y = 2.33e⁻¹.²¹ˣ (R²=0.9211) 0.57 days

Shandong y = 0.858e⁻⁰.⁷⁵⁸ˣ (R²=0.8204) 0.91 days

Jiangsu y = 0.341e⁻⁰.⁵⁰⁰ˣ (R²=0.9986) 1.39 days

Guizhou y = 4.01e⁻⁰.⁹⁰⁹ˣ (R²=0.9840) 0.76 days

Significance and Dietary Risk Assessment

The significance of monitoring ethirimol lies in its contribution to the overall dietary risk.

Low Dietary Risk: A dietary risk assessment (RA) for the general population in China calculated a

Risk Quotient (RQ) of less than 1.3% for the combined residues of bupirimate and ethirimol in
cucumbers. An RQ below 100% indicates a low risk, meaning the intake level is well below the

acceptable threshold [1].
Regulatory Compliance: In field trials across 12 regions in China, the terminal residues of

bupirimate in cucumbers were all below the Maximum Residue Limit (MRL), further confirming the
safe use of the fungicide according to guidelines [1].

Toxicological Research: Beyond residue studies, ethirimol has been investigated for its potential to
interact with biological systems. An in vitro study identified it as an inhibitor of the ATP-binding
cassette transporter G2 (ABCG2) [3]. This protein is involved in transporting various compounds
across cell membranes, and such interactions are a key part of a comprehensive toxicological profile.

Key Takeaways for Professionals

For researchers and drug development professionals, the key points are:
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Simultaneous Analysis is Crucial: Ethirimol must be included in analytical methods for bupirimate
residue analysis to ensure accurate dietary risk assessment [1].
Optimized QuEChERS is Effective: The combination of PSA and GCB sorbents is highly effective

for cleaning up pigment-rich matrices like cucumbers for UPLC-MS/MS analysis [1].
Risk is Low but Non-Zero: Under proper use conditions, the combined long-term dietary risk from

bupirimate and ethirimol is low, but continuous monitoring is justified [1].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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